Cas no 2248209-43-8 ((6S,9'Ar)-spiro[1,4-oxazepane-6,4'-3,6,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazine])

• Product Name: (6S,9'Ar)-spiro[1,4-oxazepane-6,4'-3,6,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazine]
• CAS No: 2248209-43-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5947332
• PubChem ID: 137935480
• Update Time: 2025-07-09

(6S,9'Ar)-spiro[1,4-oxazepane-6,4'-3,6,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazine] Chemical and Physical Properties

Names and Identifiers

• EN300-6497008
• (3S,9'aR)-hexahydro-1'H-spiro[1,5-oxazepane-3,4'-pyrido[2,1-c]morpholine]
• (4S,9aR)-Hexahydro-3H-spiro[pyrido[2,1-c][1,4]oxazine-4,6'-[1,4]oxazepane]
• 2248209-43-8
• (6S,9'Ar)-spiro[1,4-oxazepane-6,4'-3,6,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazine]

• Inchi： 1S/C12H22N2O2/c1-2-5-14-11(3-1)7-16-10-12(14)8-13-4-6-15-9-12/h11,13H,1-10H2/t11-,12+/m1/s1
• InChI Key： XUHBHDUGFFWFGC-NEPJUHHUSA-N
• SMILES： O1C[C@H]2CCCCN2[C@@]2(COCCNC2)C1

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 33.7Ų

Additional information on (6S,9'Ar)-spiro[1,4-oxazepane-6,4'-3,6,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazine]

Introduction to (6S,9'Ar)-spiro[1,4-oxazepane-6,4'-3,6,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazine] and Its Significance in Modern Chemical Research

The compound with the CAS number 2248209-43-8 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (6S,9'Ar)-spiro[1,4-oxazepane-6,4'-3,6,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazine], represents a fascinating example of the intricate structures that can be synthesized through advanced organic chemistry techniques. Its unique spirocyclic framework and heterocyclic composition make it a promising candidate for various applications in drug discovery and molecular biology.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as templates for the creation of bioactive molecules. The structure of (6S,9'Ar)-spiro[1,4-oxazepane-6,4'-3,6,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazine] is particularly noteworthy due to its ability to mimic the binding pockets of numerous therapeutic targets. This has led to extensive research into its potential as a lead compound for the development of new drugs.

The stereochemistry of this compound is another critical aspect that has been extensively studied. The presence of the (6S) configuration and the aryl substituent at the 9' position contribute to its unique pharmacological properties. These features have been shown to influence its interactions with biological receptors and enzymes, making it a valuable tool for researchers exploring structure-activity relationships (SAR).

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like (6S,9'Ar)-spiro[1,4-oxazepane-6,4'-3,6,7,8,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazine] with remarkable accuracy. These simulations have provided insights into its potential binding modes and have helped guide the design of derivatives with enhanced efficacy. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves the construction of both the spirocyclic core and the fused heterocyclic system. Each step must be carefully optimized to ensure high yields and purity. The use of advanced catalytic methods has been particularly crucial in achieving these goals.

One of the most exciting aspects of this compound is its potential application in treating various diseases. Preliminary studies have suggested that it may interact with targets involved in neurological disorders and cancer. These findings have prompted further investigation into its mechanism of action and potential therapeutic benefits.

The development of new analytical techniques has also played a crucial role in studying this compound. High-resolution NMR spectroscopy and mass spectrometry have been instrumental in characterizing its structure and confirming its stereochemistry. These tools have provided researchers with detailed information about its molecular properties.

In conclusion，the compound CAS number 2248209-43-8, specifically identified as (6S，9'Ar)-spiro[1，4-oxazepane-6，4'-3，6，7，8，9，9a-hexahydro-1H-pyrido[2，1-c][1，4]oxazine], represents a significant advancement in chemical biology and pharmaceutical research。 Its unique structural features and promising biological activities make it a valuable asset for ongoing studies aimed at developing new therapeutic agents。 As research continues to uncover more about its properties and potential applications，this compound is poised to play an important role in future medical innovations。